3-(5-bromo-1H-indol-1-yl)-N-[4-(furan-2-yl)butan-2-yl]propanamide

• Molecular Formula: C19H21BrN2O2
• Molecular Weight: 389.3 g/mol
• IUPAC Name: 3-(5-bromoindol-1-yl)-N-[4-(furan-2-yl)butan-2-yl]propanamide
• InChI: InChI=1S/C19H21BrN2O2/c1-14(4-6-17-3-2-12-24-17)21-19(23)9-11-22-10-8-15-13-16(20)5-7-18(15)22/h2-3,5,7-8,10,12-14H,4,6,9,11H2,1H3,(H,21,23)
• InChI Key: KNMKWNMWHFNXIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CO1)NC(=O)CCN2C=CC3=C2C=CC(=C3)Br

Description

3-(5-bromo-1H-indol-1-yl)-N-[4-(furan-2-yl)butan-2-yl]propanamide is a synthetic organic compound that features a brominated indole moiety and a furan ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(5-bromo-1H-indol-1-yl)-N-[4-(furan-2-yl)butan-2-yl]propanamide typically involves the following steps:

Bromination of Indole: The indole ring is brominated using bromine or N-bromosuccinimide (NBS) in an appropriate solvent such as dichloromethane.

Formation of the Amide Bond: The brominated indole is then reacted with 4-(furan-2-yl)butan-2-amine in the presence of a coupling agent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base such as triethylamine to form the desired amide bond.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, using continuous flow reactors, and ensuring proper purification techniques to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions

3-(5-bromo-1H-indol-1-yl)-N-[4-(furan-2-yl)butan-2-yl]propanamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom on the indole ring can be substituted with other nucleophiles.

Oxidation and Reduction: The furan ring can undergo oxidation to form furanones or reduction to form dihydrofurans.

Coupling Reactions: The compound can participate in Suzuki or Heck coupling reactions to form more complex structures.

Common Reagents and Conditions

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Oxidation: Oxidizing agents like m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH4).

Major Products

Substitution: Formation of various substituted indoles.

Oxidation: Formation of furanones.

Reduction: Formation of dihydrofurans.

Scientific Research Applications

3-(5-bromo-1H-indol-1-yl)-N-[4-(furan-2-yl)butan-2-yl]propanamide has several scientific research applications:

Medicinal Chemistry: Potential use as a lead compound for developing new drugs due to its unique structural features.

Biological Studies: Investigation of its biological activity, including anticancer, antimicrobial, and anti-inflammatory properties.

Material Science: Use in the synthesis of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-(5-bromo-1H-indol-1-yl)-N-[4-(furan-2-yl)butan-2-yl]propanamide depends on its specific application. In medicinal chemistry, it may interact with various molecular targets such as enzymes or receptors, modulating their activity. The brominated indole and furan moieties can engage in specific binding interactions with biological macromolecules, influencing cellular pathways and processes.

Comparison with Similar Compounds

Similar Compounds

• 3-(5-bromo-1H-indol-3-yl)propan-1-amine
• 4-(5-bromo-1H-indol-3-yl)cyclohex-3-en-1-one
• 7-((5-bromo-1H-indol-3-yl)(4-methoxyphenyl)methyl)-1,3,5-triaza-7-phosphaadamantan-7-ium tetrafluoroborate

Uniqueness

3-(5-bromo-1H-indol-1-yl)-N-[4-(furan-2-yl)butan-2-yl]propanamide is unique due to the combination of a brominated indole and a furan ring within the same molecule. This structural feature imparts distinct chemical reactivity and potential biological activity, making it a valuable compound for further research and development.